(7Z)-Tricosene (7Z)-Tricosene 7(Z)-Tricosene is an unsaturated cuticular hydrocarbon that acts as a pheromone in some insects, including Drosophila. While it is present in both sexes of some Drosophila species, it is abundant in males, but not females, of D. melanogaster and D. sechellia. In these species, 7(Z)-tricosene prevents or reduces male courtship behavior and increases female sexual receptivity. It is absent from virgin D. melanogaster females, but is transferred from males to females during mating. In addition, mating induces the synthesis of 7(Z)-tricosene by D. melanogaster females, so that it acts as an anti-aphrodisiac in mated females. 7(Z)-Tricosene is also a minor component of labial gland secretion and cuticle of Bombus spp.
Brand Name: Vulcanchem
CAS No.: 52078-42-9
Catalog No.: VC026863
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Molecular Formula: C23H46
Molecular Weight: 322.6

(7Z)-Tricosene

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CAS No.: 52078-42-9

Pheromone

Catalog No.: VC026863

Molecular Formula: C23H46

Molecular Weight: 322.6

Purity: >95%

(7Z)-Tricosene - 52078-42-9

CAS No. 52078-42-9
Product Name (7Z)-Tricosene
Synonyms tricos-7-ene;7-Tricosene, 52078-42-9, 52078-57-6, Tricosene (7Z), 7-Tricosene, (7Z)-, AGN-PC-0016LT, CTK1G3454, CTK1H2664, AG-F-77074;
Molecular Formula C23H46
Molecular Weight 322.6
InChIKey IRYCVIRCWSSJOW-SQFISAMPSA-N
Purity >95%
Description 7(Z)-Tricosene is an unsaturated cuticular hydrocarbon that acts as a pheromone in some insects, including Drosophila. While it is present in both sexes of some Drosophila species, it is abundant in males, but not females, of D. melanogaster and D. sechellia. In these species, 7(Z)-tricosene prevents or reduces male courtship behavior and increases female sexual receptivity. It is absent from virgin D. melanogaster females, but is transferred from males to females during mating. In addition, mating induces the synthesis of 7(Z)-tricosene by D. melanogaster females, so that it acts as an anti-aphrodisiac in mated females. 7(Z)-Tricosene is also a minor component of labial gland secretion and cuticle of Bombus spp.
  

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